Cas no 1213457-19-2 ((2R)-2-amino-2-5-(trifluoromethyl)pyridin-2-ylethan-1-ol)

• Product Name: (2R)-2-amino-2-5-(trifluoromethyl)pyridin-2-ylethan-1-ol
• CAS No: 1213457-19-2
• MF: C₈H₉F₃N₂O
• MW: 206.165072202682
• CID: 5593367
• PubChem ID: 130649349
• Update Time: 2025-05-19

(2R)-2-amino-2-5-(trifluoromethyl)pyridin-2-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-2-[5-(trifluoromethyl)pyridin-2-yl]ethanol
• 2-Pyridineethanol, β-amino-5-(trifluoromethyl)-, (βR)-
• (2R)-2-amino-2-5-(trifluoromethyl)pyridin-2-ylethan-1-ol

• Inchi： 1S/C8H9F3N2O/c9-8(10,11)5-1-2-7(13-3-5)6(12)4-14/h1-3,6,14H,4,12H2/t6-/m0/s1
• InChI Key： FAUGOLXHWUALDM-LURJTMIESA-N
• SMILES： C(C1=CN=C([C@@H](N)CO)C=C1)(F)(F)F

Experimental Properties

• Density: 1.366±0.06 g/cm3(Predicted)
• Boiling Point: 310.5±37.0 °C(Predicted)
• pka: 12.01±0.10(Predicted)

Additional information on (2R)-2-amino-2-5-(trifluoromethyl)pyridin-2-ylethan-1-ol

Comprehensive Overview of (2R)-2-amino-2-[5-(trifluoromethyl)pyridin-2-yl]ethan-1-ol (CAS No. 1213457-19-2)

The compound (2R)-2-amino-2-[5-(trifluoromethyl)pyridin-2-yl]ethan-1-ol (CAS No. 1213457-19-2) is a chiral amino alcohol derivative featuring a trifluoromethylpyridine moiety. This structurally unique molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for drug discovery and small molecule therapeutics. The presence of both amino and hydroxyl functional groups, combined with the electron-withdrawing trifluoromethyl group, makes this compound particularly valuable for designing enzyme inhibitors and receptor modulators.

Recent studies highlight the growing demand for fluorinated compounds in medicinal chemistry, with CAS 1213457-19-2 being no exception. Researchers are increasingly focusing on chiral synthesis methods to produce enantiomerically pure forms of this compound, as the (2R)-configuration often exhibits superior biological activity. The pyridine ring system, coupled with the trifluoromethyl substituent, enhances metabolic stability and bioavailability – two critical factors driving innovation in drug development pipelines worldwide.

From a synthetic chemistry perspective, 1213457-19-2 serves as a versatile intermediate for constructing more complex molecular architectures. Its hydrogen bonding capacity through the amino and hydroxyl groups enables precise molecular recognition in targeted drug design. The pharmaceutical industry particularly values such fluorine-containing scaffolds for their ability to modulate lipophilicity and membrane permeability – properties that directly influence a compound's ADME profile (Absorption, Distribution, Metabolism, and Excretion).

The unique electronic properties imparted by the trifluoromethyl group make this compound an interesting subject for computational chemistry studies. Molecular modeling approaches frequently employ derivatives of (2R)-2-amino-2-[5-(trifluoromethyl)pyridin-2-yl]ethan-1-ol to investigate protein-ligand interactions and binding affinity predictions. These computational tools, combined with experimental data, accelerate the discovery of novel therapeutic agents for challenging disease targets.

In the context of green chemistry initiatives, researchers are developing more sustainable routes to synthesize CAS 1213457-19-2. Current efforts focus on catalytic asymmetric synthesis methods that minimize waste generation and reduce reliance on hazardous reagents. The compound's structural features make it an ideal candidate for exploring organocatalysis and biocatalysis approaches, aligning with the pharmaceutical industry's push toward environmentally friendly manufacturing processes.

Analytical characterization of 1213457-19-2 typically involves advanced techniques such as chiral HPLC, NMR spectroscopy, and mass spectrometry to ensure purity and confirm stereochemical integrity. The quality control of such chiral building blocks is paramount, as even minor enantiomeric impurities can significantly impact biological activity in downstream applications. Recent advancements in analytical method development have improved detection limits for potential impurities in batches of this valuable intermediate.

The commercial availability of (2R)-2-amino-2-[5-(trifluoromethyl)pyridin-2-yl]ethan-1-ol through specialty chemical suppliers has facilitated its adoption across research institutions and pharmaceutical companies. Current market trends indicate rising demand for such fluorinated chiral compounds, driven by their expanding applications in central nervous system drugs and anti-inflammatory agents. Suppliers often provide this material with comprehensive certificates of analysis to meet stringent regulatory requirements for pharmaceutical intermediates.

Looking forward, the scientific community anticipates novel applications for CAS 1213457-19-2 in emerging fields such as proteolysis targeting chimeras (PROTACs) and molecular glues. The compound's ability to serve as a spacer unit or ligand attachment point in these innovative therapeutic modalities positions it as a valuable asset in modern drug discovery platforms. Continued research into structure-activity relationships of derivatives will likely uncover additional therapeutic opportunities for this fascinating molecular scaffold.